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Compound of Interest

Compound Name: SR9011 hydrochloride

CAS No.: 2070014-94-5

Cat. No.: B3049455

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) for the identification of SR9011 hydrochloride metabolites.

Frequently Asked Questions (FAQs)
Q1: What is SR9011 and why is metabolite identification important?

SR9011 is a synthetic agonist of the nuclear receptors REV-ERBα and REV-ERBβ, which play

a crucial role in regulating circadian rhythms and metabolism.[1][2] By activating REV-ERB,

SR9011 influences the expression of genes involved in lipid and glucose metabolism,

mitochondrial function, and inflammatory responses.[1][3][4] Identifying the metabolites of

SR9011 is essential for understanding its pharmacokinetic profile, determining its biological

activity and potential toxicity, and ensuring effective detection in various biological matrices,

which is particularly relevant in the context of its potential misuse as a performance-enhancing

substance.[5][6]

Q2: What are the main metabolic pathways for SR9011?
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In vitro studies using human liver microsomes (HLM) have shown that SR9011 undergoes

extensive phase I metabolism.[5][6][7] The primary metabolic reactions include:

Hydroxylation: The addition of a hydroxyl group (-OH) to the molecule.

Dealkylation: The removal of an alkyl group.

Oxidation: Various oxidative modifications to the parent compound.

Fourteen distinct metabolites have been detected in HLM incubation samples.[5][6][7][8]

Q3: What analytical techniques are most suitable for identifying SR9011 metabolites?

Liquid chromatography-high resolution mass spectrometry (LC-HRMS) is the primary technique

used for the identification and structural elucidation of SR9011 metabolites.[5][6][7] This

method provides the high sensitivity and mass accuracy required to detect and characterize the

low concentrations of metabolites typically found in biological samples. Tandem mass

spectrometry (MS/MS) is also crucial for obtaining structural information by analyzing the

fragmentation patterns of the parent compound and its metabolites.[5][7][9]

Q4: Have SR9011 or its metabolites been detected in routine doping control samples?

As of late 2016, retrospective analysis of over 1500 doping control samples did not detect the

presence of SR9011 or its metabolites.[5][6][8] However, due to its performance-enhancing

properties observed in animal studies, regulatory bodies recommend its inclusion in screening

methods.[5][7]

Troubleshooting Guides
This section provides solutions to common issues encountered during the experimental

identification of SR9011 metabolites.

LC-MS/MS Analysis Troubleshooting
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Problem Potential Cause(s) Recommended Solution(s)

No or Low Signal for

SR9011/Metabolites
Inappropriate MS settings.

Optimize MS parameters,

including ionization mode

(positive mode is typically used

for SR9011), collision energy,

and selected reaction

monitoring (SRM) transitions.

[9]

Poor chromatographic

separation.

Adjust the mobile phase

composition, gradient, and flow

rate. Ensure the analytical

column is appropriate and in

good condition.[10]

Sample degradation.

Prepare fresh samples and

store them appropriately. Avoid

repeated freeze-thaw cycles.

Ion suppression from matrix

effects.

Implement sample clean-up

procedures like solid-phase

extraction (SPE) or liquid-liquid

extraction (LLE). Consider

using a matrix-matched

calibration curve or an internal

standard.[10][11]

Poor Peak Shape (Tailing,

Fronting, Splitting)
Column contamination or void.

Flush the column with a strong

solvent. If the problem persists,

replace the column.[12]

Inappropriate injection solvent.

Ensure the injection solvent is

compatible with the mobile

phase. Ideally, the injection

solvent should be weaker than

the initial mobile phase.[12]

Extra-column volume. Minimize the length and

diameter of tubing between the
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injector, column, and detector.

[12]

Retention Time Shifts
Inconsistent mobile phase

preparation.

Prepare fresh mobile phase

daily and ensure accurate

composition.

Fluctuations in column

temperature.

Use a column oven to maintain

a stable temperature.

Column aging.

Replace the analytical column

after a certain number of

injections as recommended by

the manufacturer.

High Background Noise
Contaminated mobile phase or

LC system.

Use high-purity solvents and

flush the system regularly.[13]

Leaks in the system.
Check all fittings and

connections for leaks.

Dirty ion source.

Clean the ion source according

to the manufacturer's

instructions.[13]

Data Presentation
Table 1: Summary of SR9011 Metabolites Identified in
Human Liver Microsomes
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Metabolite ID Metabolic Modification

SR11-1 Hydroxylation

SR11-2 Hydroxylation

SR11-3 Hydroxylation

SR11-4 Hydroxylation

SR11-5 Dihydroxylation

SR11-6 Dihydroxylation

SR11-7 Dihydroxylation

SR11-8 N-dealkylation

SR11-9 N-dealkylation + Hydroxylation

SR11-10 N-dealkylation + Hydroxylation

SR11-11 N-dealkylation + Dihydroxylation

SR11-12 O-dealkylation

SR11-13 O-dealkylation + Hydroxylation

SR11-14 Carboxylation

Source: Based on data from Geldof et al.

(2016). The exact positions of the modifications

were not fully elucidated in the initial study.

Experimental Protocols
In Vitro Metabolism of SR9011 using Human Liver
Microsomes (HLM)
Objective: To identify the phase I metabolites of SR9011 in an in vitro setting.

Materials:

SR9011 hydrochloride
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Pooled human liver microsomes (HLM)

NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-

phosphate dehydrogenase)

Phosphate buffer (pH 7.4)

Acetonitrile (ACN), HPLC grade

Formic acid, LC-MS grade

Water, LC-MS grade

Microcentrifuge tubes

Incubator/water bath (37°C)

Vortex mixer

Centrifuge

Procedure:

Preparation of Incubation Mixture:

In a microcentrifuge tube, prepare the incubation mixture containing phosphate buffer,

HLM, and the NADPH regenerating system.

Pre-incubate the mixture at 37°C for 5 minutes to allow the components to equilibrate.

Initiation of Metabolic Reaction:

Add SR9011 (typically dissolved in a small amount of organic solvent like DMSO, then

diluted) to the pre-warmed incubation mixture to initiate the metabolic reaction. The final

concentration of SR9011 should be optimized based on preliminary experiments.

Vortex the mixture gently.

Incubation:
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Incubate the reaction mixture at 37°C for a specified period (e.g., 0, 15, 30, 60, 120

minutes) to monitor the time-dependent formation of metabolites.

Termination of Reaction:

Stop the reaction by adding an equal volume of ice-cold acetonitrile (ACN). The ACN will

precipitate the proteins.

Sample Preparation for LC-MS Analysis:

Vortex the mixture vigorously to ensure complete protein precipitation.

Centrifuge the sample at a high speed (e.g., 14,000 rpm) for 10 minutes to pellet the

precipitated proteins.

Carefully transfer the supernatant to a clean autosampler vial for LC-HRMS analysis.

LC-HRMS Analysis:

Inject the supernatant into the LC-HRMS system.

Perform chromatographic separation using a suitable C18 column with a gradient elution

of mobile phases (e.g., water with 0.1% formic acid and acetonitrile with 0.1% formic acid).

Analyze the eluent using a high-resolution mass spectrometer in both positive and

negative ionization modes to detect the parent compound and its metabolites.

Perform MS/MS analysis on the detected potential metabolites to obtain fragmentation

patterns for structural elucidation.

Visualizations
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Caption: SR9011 signaling pathway through REV-ERB activation.
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Caption: Experimental workflow for SR9011 metabolite identification.
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Caption: Troubleshooting logic for no or low signal in LC-MS analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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